Cas no 214360-58-4 (4-Fluorophenylboronic acid, pinacol ester)

• Product Name: 4-Fluorophenylboronic acid, pinacol ester
• CAS No: 214360-58-4
• MF: C₁₂H₁₆BFO₂
• MW: 222.063647270203
• MDL: MFCD03453665
• CID: 242868
• PubChem ID: 2760593
• Update Time: 2025-11-05

4-Fluorophenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-Fluorophenylboronic Acid Pinacol Ester
• 1,3,2-Dioxaborolane,2-(4-fluorophenyl)-4,4,5,5-tetramethyl-
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)flu orobenzene
• 4-CHLOROPYRIDINE-3-BORONIC ACID PINACOL ESTER
• 4-Fluorobenzeneboronicacid,pinacolester
• 1-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)fluorobenzene
• 4-fluorophenylboronic acid, pinacol ester
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-fluorobenzene
• 1,3,2-DIOXABOROLANE, 2-(4-FLUOROPHENYL)-4,4,5,5-TETRAMETHYL-
• AMTB673
• SBWKQMCGTSWDPE-UHFFFAOYSA-N
• BM035
• SBB096239
• 4-Fluorobenzeneboronic acid, pinacol ester
• 4-Fluorobenzeneboronic acid, pinacol ester 97%
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)fluorobenzene 214360-58-4
• SWZn-214360-58-4
• 2-(4-Fluoro-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• F1201
• 214360-58-4
• EN300-1425746
• FT-0643972
• DTXSID20375247
• 4-Fluorophenylboronic acid, pinacol ester, AldrichCPR
• MFCD03453665
• AMY29941
• A815363
• (4-FLUOROPHENYL)BORONIC ACID PINACOL ESTER
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)fluorobenzene, AldrichCPR
• AS-2648
• Z1336745085
• AB15520
• SY044784
• C12H16BFO2
• AKOS015893268
• CS-W021407
• SCHEMBL10323
• DB-045581
• 4-Fluorophenylboronic acid, pinacol ester

• MDL： MFCD03453665
• Inchi： 1S/C12H16BFO2/c1-11(2)12(3,4)16-13(15-11)9-5-7-10(14)8-6-9/h5-8H,1-4H3
• InChI Key： SBWKQMCGTSWDPE-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 222.12300
• Monoisotopic Mass: 222.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data available
• Density: 1.05±0.1 g/cm3(Predicted)
• Melting Point: No data available
• Boiling Point: 279.4℃ at 760 mmHg
• Flash Point: 122.8±22.6 °C
• Refractive Index: 1.479
• PSA: 18.46000
• LogP: 2.12490

4-Fluorophenylboronic acid, pinacol ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Fluorophenylboronic acid, pinacol ester

Market Research and Analysis Report on 4-Fluorophenylboronic Acid, Pinacol Ester (CAS No. 214360-58-4)

The compound 4-Fluorophenylboronic acid, pinacol ester (CAS No. 214360-58-4) has garnered significant attention in the chemical and pharmaceutical industries due to its versatile applications in organic synthesis, particularly in Suzuki-Miyaura coupling reactions. This report provides a comprehensive analysis of the market dynamics, research advancements, and future prospects of this compound.

The demand for 4-Fluorophenylboronic acid, pinacol ester has been driven by its role as a key intermediate in the synthesis of various biologically active molecules, including pharmaceutical agents and agrochemicals. Recent studies have highlighted its utility in the development of novel drug candidates targeting cancer, inflammation, and neurodegenerative diseases.

From a market perspective, the global supply chain for this compound is dominated by major chemical manufacturers and specialty suppliers. The increasing focus on sustainable synthesis methods has led to innovations in the production processes of 4-Fluorophenylboronic acid, pinacol ester, ensuring higher yields and reduced environmental impact.

Research efforts have also expanded into exploring new applications of this compound in advanced materials science and green chemistry. Collaborative projects between academic institutions and industry players are expected to further accelerate its adoption across diverse sectors.

In conclusion, 4-Fluorophenylboronic acid, pinacol ester (CAS No. 214360-58-4) remains a critical component in modern chemical synthesis. Its continued growth in demand underscores the need for sustained investment in R&D to unlock its full potential across various industries.